Pubchem_71365249

• CAS No.: 53364-15-1
• Molecular Formula: C6H16HgSi
• Molecular Weight: 316.87 g/mol
• InChI: InChI=1S/C3H9Si.C3H7.Hg/c1-4(2)3;1-3-2;/h1-3H3;3H,1-2H3
• InChI Key: MRHVAVONSCTAIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Hg].C[Si](C)C

Description

The compound identified as “Pubchem_71365249” is a chemical entity listed in the PubChem database, which is a comprehensive resource for chemical information

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of “Pubchem_71365249” involves specific synthetic routes and reaction conditions. These methods typically include:

Carbonization and Sulfonation: The compound can be synthesized through a process involving carbonization followed by sulfonation.

Hydrothermal and Template Methods: These methods are used to create diverse characteristics in the compound by varying the carbon source material and carbonization temperature.

Industrial Production Methods

In an industrial setting, the production of “this compound” may involve large-scale carbonization and sulfonation processes. The choice of preparation method depends on the intended application and the required properties of the final product.

Chemical Reactions Analysis

Types of Reactions

“Pubchem_71365249” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

The common reagents and conditions used in these reactions include:

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

Substitution Reagents: Such as halogens or alkyl groups.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce carbonyl compounds, while reduction may yield alcohols or hydrocarbons .

Scientific Research Applications

“Pubchem_71365249” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a catalyst in organic synthesis.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic effects and as a component in drug formulations.

Industry: It is used in the production of materials with specific properties, such as carbon-based solid acids for catalysis .

Mechanism of Action

The mechanism of action of “Pubchem_71365249” involves its interaction with specific molecular targets and pathways. These interactions may include:

Binding to Enzymes: The compound may inhibit or activate enzymes involved in metabolic pathways.

Interaction with Receptors: The compound may bind to receptors on cell surfaces, triggering specific cellular responses.

Modulation of Signaling Pathways: The compound may influence signaling pathways that regulate cellular functions .

Comparison with Similar Compounds

Similar Compounds

Compounds similar to “Pubchem_71365249” include:

ChEMBL Compounds: These compounds are relevant to life science research and have similar bioactivity profiles.

KEGG Compounds: These compounds are found in living organisms and have similar structural and functional properties.

DrugBank Compounds: These compounds are used in drug formulations and have similar therapeutic effects.

Uniqueness

“this compound” is unique due to its specific preparation methods, chemical reactions, and wide range of applications. Its ability to undergo various chemical reactions and its potential therapeutic effects make it a valuable compound in scientific research and industrial applications.